Cas no 86116-44-1 (3-carbethoxypyranocoumarin)
3-carbethoxypyranocoumarin structure
Product Name:3-carbethoxypyranocoumarin
CAS No:86116-44-1
MF:C15H12O5
MW:272.252784729004
CID:991375
PubChem ID:160100
Update Time:2025-04-20
3-carbethoxypyranocoumarin Chemical and Physical Properties
Names and Identifiers
-
- 3-carbethoxypyranocoumarin
- ethyl 2-oxo-8H-pyrano[3,2-g]chromene-3-carboxylate
- 3-Chps
- 3-Carbethoxyhomopsoralen
- DTXSID50235406
- 2H,8H-Benzo(1,2-b:5,4-b')dipyran-3-carboxylic acid, 2-oxo-, ethyl ester
- 86116-44-1
-
- Inchi: 1S/C15H12O5/c1-2-18-14(16)11-7-10-6-9-4-3-5-19-12(9)8-13(10)20-15(11)17/h3-4,6-8H,2,5H2,1H3
- InChI Key: WZVSTMUMGHCHOV-UHFFFAOYSA-N
- SMILES: O1CC=CC2C=C3C=C(C(=O)OCC)C(=O)OC3=CC1=2
Computed Properties
- Exact Mass: 272.06847348g/mol
- Monoisotopic Mass: 272.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 61.8Ų
3-carbethoxypyranocoumarin Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
86116-44-1 (3-carbethoxypyranocoumarin) Related Products
- 6093-71-6(YZ9)
- 36044-49-2(Methyl 2H-chromene-3-carboxylate)
- 1846-76-0(Ethyl 3-coumarincarboxylate)
- 22649-28-1(2H-Chromene-3-carboxylic acid)
- 10242-13-4(2H-1-Benzopyran-3-carboxylicacid, 6-methyl-2-oxo-)
- 779-27-1(7-Hydroxycoumarin-3-carboxylic acid)
- 531-81-7(Coumarin-3-carboxylic acid)
- 20300-59-8(7-Methoxycoumarin-3-carboxylic acid)
- 2445-82-1(2H-1-Benzopyran-2-one,3-methyl-)
- 57543-58-5(Ethyl 2H-chromene-3-carboxylate)
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